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Compound of Interest

Compound Name: 4-Phenoxybenzoic acid

Cat. No.: B045581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety advice.

Always consult the specific SDS for 4-Phenoxybenzoic acid provided by the supplier and

follow all applicable safety regulations.

Introduction
4-Phenoxybenzoic acid (CAS No. 2215-77-2) is an aromatic carboxylic acid with applications

as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and liquid crystals for

display technologies.[1] Its molecular structure, featuring a phenoxy group attached to a

benzoic acid moiety, imparts specific chemical properties that necessitate a thorough

understanding of its safety and handling requirements. This guide provides a comprehensive

overview of the known safety, toxicity, and handling information for 4-Phenoxybenzoic acid,

compiled from available safety data sheets and toxicological guidelines.

Hazard Identification and Classification
4-Phenoxybenzoic acid is classified as a hazardous chemical.[2] The following tables

summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Classification
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3

Source:[2]

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.[3]

H319
Causes serious eye irritation.

[3]

H335
May cause respiratory

irritation.[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

(Response) P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.
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P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

(Storage) P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

(Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.

Source:[3][4]

Toxicological Information
Detailed quantitative toxicological data for 4-Phenoxybenzoic acid, such as oral, dermal, or

inhalation LD50 and LC50 values, are not readily available in the public domain. The

toxicological properties have not been fully investigated.[5] However, one source indicates a

TDLo (lowest published toxic dose) for intravenous administration in rats.

Table 3: Acute Toxicity Data

Route of Exposure Species Value

Intravenous Rat TDLo: 10,711 mg/kg[4]

It is important to note that the absence of data does not imply that the substance is non-toxic.

Based on its classification, it is known to cause skin, eye, and respiratory irritation.[3]

Information regarding chronic toxicity, carcinogenicity, and reproductive toxicity of 4-
Phenoxybenzoic acid is not available.
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For the related compound, 4-hydroxybenzoic acid, the oral LD50 in rats is reported to be

greater than 2,000 mg/kg, and it is considered to be slightly irritating to the skin and moderately

irritating to the eyes.[6] While this information may be of interest, it is crucial to understand that

these values do not directly apply to 4-Phenoxybenzoic acid due to structural differences.

Experimental Protocols for Toxicity Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the safety of chemicals. The following

sections describe the general methodologies for key toxicological endpoints relevant to 4-
Phenoxybenzoic acid.

Skin Irritation Testing
The potential for a chemical to cause skin irritation is assessed using methods like the OECD

Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[7][8]

Methodology:

Tissue Preparation: A reconstructed human epidermis (RhE) model, which mimics the upper

layers of human skin, is used.[9]

Application of Test Substance: A defined amount of the test substance is applied topically to

the surface of the RhE tissue.[9]

Exposure and Incubation: The tissue is exposed to the substance for a specific period,

typically 60 minutes, followed by rinsing and a post-incubation recovery period of 42 hours.

[9][10]

Viability Assessment: Cell viability is determined using a quantitative method, most

commonly the MTT assay.[9] In this assay, the mitochondrial dehydrogenase of viable cells

converts the MTT reagent into a blue formazan salt, which is then extracted and measured

spectrophotometrically.[10]

Classification: The substance is classified as an irritant (GHS Category 2) if the tissue

viability is reduced to ≤ 50% of the negative control.[9][11]
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Diagram 1: Workflow for In Vitro Skin Irritation Test (OECD TG 439).

Eye Irritation Testing
The potential for a chemical to cause serious eye damage or eye irritation is evaluated using

methods like the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[2]

Methodology:

Animal Selection and Preparation: Healthy, adult albino rabbits are typically used for this test.

[12] Both eyes of each animal are examined before testing to ensure there are no pre-

existing injuries or irritation.[2]

Test Substance Administration: A single dose of the test substance (0.1 mL for liquids or 0.1

g for solids) is applied into the conjunctival sac of one eye of the animal. The other eye

remains untreated and serves as a control.[13][14]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[13] The

degree of eye irritation is scored for the cornea, iris, and conjunctiva. The observation period

can be extended up to 21 days to assess the reversibility of the effects.[13][15]

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.
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Diagram 2: Workflow for In Vivo Eye Irritation Test (OECD TG 405).

Mutagenicity Testing
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[16]

[17]

Methodology:

Bacterial Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine

(i.e., they cannot produce their own histidine and require it for growth) are used.[16]

Exposure: The tester strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 fraction from rat liver).[16][18] The

S9 fraction simulates the metabolic processes that occur in mammals.[16]

Incubation: The bacteria are plated on a minimal agar medium that lacks histidine.[17]

Evaluation: If the test substance is a mutagen, it will cause reverse mutations in the bacteria,

allowing them to synthesize their own histidine and form visible colonies.[17] A significant

increase in the number of revertant colonies compared to the control plates indicates a

mutagenic potential.[17]
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Diagram 3: Workflow for the Ames Mutagenicity Test.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Engineering Controls:

Use only outdoors or in a well-ventilated area.[2]

Ensure adequate ventilation, especially in confined areas.

Provide eyewash stations and safety showers close to the workstation.[19]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin contact.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Handling:

Avoid contact with skin, eyes, and clothing.[19]
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Avoid breathing dust.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a dry, cool, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Store locked up.[2]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[19]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. Get medical attention.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2]

Ingestion: Clean mouth with water and drink plenty of water. Get medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[19]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
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Environmental Information
There is limited specific ecotoxicity data available for 4-Phenoxybenzoic acid. It is advised to

prevent its release into the environment. Do not empty into drains or allow it to contaminate

ground water systems.[2]

Conclusion
4-Phenoxybenzoic acid is a chemical that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation. While detailed quantitative toxicity data are limited,

the available information from safety data sheets provides a clear basis for implementing

appropriate safety measures. Adherence to proper handling procedures, use of personal

protective equipment, and implementation of engineering controls are crucial for minimizing risk

in a laboratory or industrial setting. Further toxicological studies would be beneficial for a more

comprehensive understanding of the substance's long-term health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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